Cas no 1239943-29-3 (2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide)

• Product Name: 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide
• CAS No: 1239943-29-3
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 4773540
• Update Time: 2025-05-20

2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide
• 2-[4-(aminomethyl)triazol-1-yl]-N-phenylacetamide
• 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide

• Inchi： 1S/C11H13N5O/c12-6-10-7-16(15-14-10)8-11(17)13-9-4-2-1-3-5-9/h1-5,7H,6,8,12H2,(H,13,17)
• InChI Key： WUDLXEGZDJDSDF-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(CN)N=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.11201006 g/mol
• Monoisotopic Mass: 231.11201006 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.8
• Molecular Weight: 231.25

Additional information on 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide

Compound CAS No. 1239943-29-3: 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide

The compound CAS No. 1239943-29-3, also known as 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-phenylacetamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazole ring and an acetamide group, which contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as click chemistry and catalytic processes. The triazole ring in the molecule is a key structural feature, known for its stability and ability to participate in hydrogen bonding and other non-covalent interactions. These properties make it an attractive candidate for applications in drug design, materials science, and catalysis.

One of the most promising areas of research involving this compound is its potential use in the development of bioactive molecules. Studies have shown that the N-phenylacetamide moiety can act as a bioisostere, enabling the design of molecules with enhanced pharmacokinetic profiles. Additionally, the presence of an aminomethyl group within the triazole ring provides opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific applications.

From a materials science perspective, this compound has demonstrated remarkable performance in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it a valuable building block for synthesizing advanced polymers with tailored mechanical and thermal properties. Recent research has highlighted its potential in creating self-healing polymers and stimuli-responsive materials, which are highly sought after in fields such as aerospace engineering and biomedical devices.

In terms of environmental applications, this compound has shown promise as a catalyst in green chemistry processes. Its ability to accelerate reactions under mild conditions reduces energy consumption and minimizes waste generation, aligning with global efforts toward sustainable development. Furthermore, its compatibility with aqueous systems makes it a viable option for water treatment technologies.

The synthesis of CAS No. 1239943-29-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. The key steps include the formation of the triazole ring via copper-catalyzed azide–alkyne cycloaddition (CuAAC) and subsequent functionalization to introduce the acetamide group. This approach ensures high yields and excellent control over the product's purity.

From a structural standpoint, this compound exhibits a unique balance between rigidity and flexibility due to its hybridized carbon framework and heteroatom substitution patterns. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity profiles, further aiding in its optimization for specific applications.

In conclusion, CAS No. 1239943-29-3 stands out as a versatile compound with immense potential across multiple disciplines. Its combination of structural features and functional groups positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and sustainable chemistry.